Cas no 2248174-51-6 ((R)-3-fluoro-2-methylpropan-1-amine HCl)

• Product Name: (R)-3-fluoro-2-methylpropan-1-amine HCl
• CAS No: 2248174-51-6
• MF: C₄H₁₀FN
• MW: 91.1273045539856
• CID: 5862640
• PubChem ID: 137940857
• Update Time: 2025-10-28

(R)-3-fluoro-2-methylpropan-1-amine HCl Chemical and Physical Properties

Names and Identifiers

• (R)-3-fluoro-2-methylpropan-1-amine HCl
• 1-Propanamine, 3-fluoro-2-methyl-, (2R)-
• (2R)-3-fluoro-2-methylpropan-1-amine
• 2248174-51-6
• EN300-6507107

• Inchi： 1S/C4H10FN/c1-4(2-5)3-6/h4H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key： SZZMKINPSFOMSO-BYPYZUCNSA-N
• SMILES： C(N)[C@@H](C)CF

Computed Properties

• Exact Mass: 91.079727485g/mol
• Monoisotopic Mass: 91.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.875±0.06 g/cm3(Predicted)
• Boiling Point: 87.1±15.0 °C(Predicted)
• pka: 9.05±0.10(Predicted)

Additional information on (R)-3-fluoro-2-methylpropan-1-amine HCl

Comprehensive Guide to (R)-3-fluoro-2-methylpropan-1-amine HCl (CAS No. 2248174-51-6): Properties, Applications, and Market Insights

(R)-3-fluoro-2-methylpropan-1-amine HCl (CAS No. 2248174-51-6) is a chiral fluorinated amine derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its stereospecificity and fluorine substitution, has garnered attention for its potential in drug discovery and material science. Below, we explore its properties, synthesis, applications, and emerging trends in a format optimized for clarity and SEO.

The molecular structure of (R)-3-fluoro-2-methylpropan-1-amine HCl features a fluorine atom at the 3-position and a methyl group at the 2-position of the propane backbone, with the (R)-enantiomer configuration. This structural uniqueness contributes to its high reactivity and selective binding properties, making it valuable for asymmetric synthesis and bioactive molecule design. Researchers frequently search for "chiral building blocks in drug development" or "fluorinated amine applications," reflecting its niche yet growing demand.

In pharmaceutical applications, (R)-3-fluoro-2-methylpropan-1-amine HCl serves as a key intermediate for small-molecule drugs, particularly in CNS-targeting therapies and enzyme inhibitors. Its fluorine moiety enhances metabolic stability and bioavailability, addressing common challenges in drug design. Recent trends highlight its exploration in "next-generation antidepressants" and "neurodegenerative disease research," aligning with global health priorities.

The synthetic routes to 2248174-51-6 often involve asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity. Innovations in "green chemistry for amine synthesis" and "cost-effective chiral catalysts" are reshaping production methods, reducing environmental impact while maintaining yield. These advancements cater to industries prioritizing sustainability and regulatory compliance.

Market dynamics for (R)-3-fluoro-2-methylpropan-1-amine HCl reflect its specialized use. Suppliers emphasize "high-purity chiral amines" and "custom synthesis services," responding to demand from contract research organizations (CROs) and academic labs. Pricing trends correlate with scale-up feasibility and patent landscapes, with niche applications often commanding premium value.

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In summary, (R)-3-fluoro-2-methylpropan-1-amine HCl exemplifies the intersection of chiral chemistry and applied pharmacology. Its evolving role in targeted therapeutics and sustainable synthesis positions it as a compound to watch, with research and commercial interest poised for growth.